Cas no 1261938-46-8 (2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid)
2-Methyl-6-(3-phenylmethoxyphenyl)benzoic acid is a benzoic acid derivative featuring a methyl substituent at the 2-position and a 3-phenylmethoxyphenyl group at the 6-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity, which may serve as a key intermediate in the development of bioactive molecules. The presence of the phenylmethoxy group enhances its potential for further functionalization, making it valuable for constructing more complex architectures. Its benzoic acid core provides a reactive site for derivatization, enabling applications in medicinal chemistry, such as the synthesis of enzyme inhibitors or receptor modulators. The compound exhibits moderate stability under standard conditions, facilitating handling and storage.
1261938-46-8 structure
Product Name:2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid
CAS No:1261938-46-8
MF:C21H18O3
MW:318.365826129913
MDL:MFCD18322859
CID:1219258
PubChem ID:53228679
Update Time:2025-08-04
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid
- DTXSID50692212
- 3'-(Benzyloxy)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-BENZYLOXYPHENYL)-6-METHYLBENZOIC ACID
- MFCD18322859
- 2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%
- 1261938-46-8
-
- MDL: MFCD18322859
- Inchi: 1S/C21H18O3/c1-15-7-5-12-19(20(15)21(22)23)17-10-6-11-18(13-17)24-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,22,23)
- InChI Key: JKKZSSXQHWQIKG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=CC=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 318.125594432g/mol
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 46.5Ų
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330137-5 g |
2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; . |
1261938-46-8 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330137-5g |
2-(3-Benzyloxyphenyl)-6-methylbenzoic acid, 95%; . |
1261938-46-8 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
1261938-46-8 (2-methyl-6-(3-phenylmethoxyphenyl)benzoic Acid) Related Products
- 893736-32-8(2-(3-Benzyloxyphenyl)benzoic acid)
- 833485-16-8(Benzoic acid, 3-([1,1'-biphenyl]-2-ylmethoxy)-)
- 1261997-66-3(2-(3-ethoxyphenyl)-5-methylbenzoic Acid)
- 1261912-65-5(2-(4-ethoxy-2-methylphenyl)-6-methylbenzoic Acid)
- 1261915-26-7(2-(4-ethoxy-2-methylphenyl)benzoic Acid)
- 1261911-97-0(4-(3-Benzyloxyphenyl)-3-methylbenzoic acid)
- 1261938-56-0(5-methyl-2-(3-phenylmethoxyphenyl)benzoic Acid)
- 1261981-31-0(5-methoxy-2-(3-phenylmethoxyphenyl)benzoic Acid)
- 1261928-81-7(2-(4-ethoxy-2-methylphenyl)-5-methylbenzoic Acid)
- 669713-70-6(2-BIPHENYL-(3'-ETHOXY)CARBOXYLIC ACID)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk